Cas no 82585-94-2 (Carbamic acid,[5-amino-3-(3,4-dimethylphenyl)-1,2-dihydropyrido[3,4-b]pyrazin-7-yl]-, ethylester (9CI))

• Product Name: Carbamic acid,[5-amino-3-(3,4-dimethylphenyl)-1,2-dihydropyrido[3,4-b]pyrazin-7-yl]-, ethylester (9CI)
• CAS No: 82585-94-2
• MF: C₁₈H₂₁N₅O₂
• MW: 339.391643285751
• CID: 728735
• PubChem ID: 100679
• Update Time: 2025-04-19

Carbamic acid,[5-amino-3-(3,4-dimethylphenyl)-1,2-dihydropyrido[3,4-b]pyrazin-7-yl]-, ethylester (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,[5-amino-3-(3,4-dimethylphenyl)-1,2-dihydropyrido[3,4-b]pyrazin-7-yl]-, ethylester (9CI)
• ethyl N-[5-amino-3-(3,4-dimethylphenyl)-1,2-dihydropyrido[3,4-b]pyrazin-7-yl]carbamate
• SCHEMBL13327562
• NSC-344271
• NSC 344271
• Carbamic acid,5-amino-1,2-dihydro-3-(3',4'- dimethylphenyl)pyrido[3,4-b]pyrazin-7-yl,ethyl ester, ethanolate [1:1]
• NSC344271
• CHEMBL9668
• 82585-94-2
• DTXSID60231893
• Carbamic acid, (5-amino-3-(3,4-dimethylphenyl)-1,2-dihydropyrido(3,4-b)pyrazin-7-yl)-, ethyl ester
• Ethyl (5-amino-3-(3,4-dimethylphenyl)-1,2-dihydropyrido(3,4-b)pyrazin-7-yl)carbamate

• Inchi： 1S/C18H21N5O2/c1-4-25-18(24)23-15-8-13-16(17(19)22-15)21-14(9-20-13)12-6-5-10(2)11(3)7-12/h5-8,20H,4,9H2,1-3H3,(H3,19,22,23,24)
• InChI Key： PEGVPRYRLHHTNT-UHFFFAOYSA-N
• SMILES： O(CC)C(NC1=CC2=C(C(N)=N1)N=C(C1C=CC(C)=C(C)C=1)CN2)=O

Computed Properties

• Exact Mass: 339.17
• Monoisotopic Mass: 339.17
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 512
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 102Ų

Experimental Properties

• Density: 1.33
• Boiling Point: 509.7°C at 760 mmHg
• Flash Point: 262.1°C
• Refractive Index: 1.66

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives o-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes o-Xylenes